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Compound of Interest

Compound Name:
(R)-(+)-3-Benzyloxy-2-(Boc-

amino)-1-propanol

Cat. No.: B183359 Get Quote

An In-depth Technical Guide on the Molecular Weight of (R)-(+)-3-Benzyloxy-2-(Boc-
amino)-1-propanol

For researchers, scientists, and drug development professionals, precise molecular data is

paramount. This document provides a detailed breakdown of the molecular weight for the chiral

compound (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol.

Chemical Identity
(R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol, a common intermediate in organic synthesis,

is identified by the following:

CAS Number: 127559-33-5[1][2][3]

Molecular Formula: C₁₅H₂₃NO₄[3][4]

Molecular Weight Determination
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The elemental composition of (R)-(+)-3-Benzyloxy-2-(Boc-amino)-1-propanol is broken down

in the table below.
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Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 15 12.011[5][6][7] 180.165

Hydrogen H 23 1.008[8][9][10] 23.184

Nitrogen N 1
14.007[11][12]

[13]
14.007

Oxygen O 4
15.999[14][15]

[16]
63.996

Total 281.352

The calculated molecular weight is 281.352 g/mol . This value is consistent with commercially

available product data, which lists the molecular weight as 281.35 g/mol [1][2][3].

Visualization of Elemental Composition
The following diagram illustrates the relationship between the constituent elements and the

final molecular formula of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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